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Compound of Interest

Compound Name: Cholesteryl hemisuccinate

CAS No.: 1510-20-9; 1510-21-0

Cat. No.: B2684723

Get Quote

Executive Summary
Cholesteryl Hemisuccinate (CHS) TRIS salt is a synthetic, amphiphilic derivative of

cholesterol utilized primarily to overcome the extreme hydrophobicity of native cholesterol while

retaining its structural function in lipid bilayers.[1] By esterifying the 3-hydroxyl group of

cholesterol with succinic acid and neutralizing it with tromethamine (TRIS), the molecule gains

an ionizable headgroup.[2][1]

This modification confers two distinct critical quality attributes (CQAs):

pH-Sensitivity: The hemisuccinate group (pKa ~5.[1]8) acts as a pH-switch, triggering

membrane fusion or destabilization in acidic environments (e.g., endosomes).[2][1]

Aqueous Dispersibility: Unlike native cholesterol, the TRIS salt form can be dispersed

directly in aqueous buffers, streamlining the preparation of liposomes and membrane protein

detergent micelles without initial organic solvent dissolution.[1]
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Molecular Architecture & Physicochemical Profile[2]
The functional utility of CHS TRIS salt stems from its "Janus-faced" nature: a rigid, hydrophobic

steroid backbone coupled with a hydrophilic, pH-responsive tail.[2][1]

Key Physicochemical Data[1][2][3][4]
Property Value / Characteristic Relevance to Formulation

Chemical Name
Cholesteryl Hemisuccinate

TRIS Salt

Active Pharmaceutical

Ingredient / Excipient

Molecular Weight
607.86 g/mol (Salt) / 486.7

g/mol (Free Acid)

Calculations for molar ratios in

LNPs/Liposomes.[2][1]

Molecular Formula C₃₁H₅₀O₄[1][3] · C₄H₁₁NO₃ Stoichiometry verification.

Appearance White to off-white powder Visual purity check.[1]

Solubility (Water)
Dispersible / Soluble (forms

micelles/vesicles)

Allows solvent-free addition to

aqueous buffers.[2][1]

Solubility (Organic)
Soluble in Methanol,

Chloroform

Essential for thin-film hydration

methods.[2][1]

Apparent pKa ~5.8 (in bilayers)
Critical: Defines the pH

threshold for protonation.

Charge Anionic (at pH > 6.[1]0)
Electrostatic stabilization of

colloids.[1]

Phase Transition

Lamellar (ngcontent-ng-

c3932382896="" _nghost-ng-

c102404335="" class="inline

ng-star-inserted">

)

Hexagonal (

) at low pH

Mechanism for endosomal

escape.[2]

Structural Causality[3]
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The TRIS Counterion: The bulky TRIS group prevents tight crystal packing in the solid state

and aids hydration. Upon dissolution, the TRIS dissociates, leaving the anionic cholesteryl
hemisuccinate.[2][1]

The Succinate Linker: This extends the polar headgroup away from the steroid ring. At

neutral pH, the carboxylate is deprotonated (ngcontent-ng-c3932382896="" _nghost-ng-

c102404335="" class="inline ng-star-inserted">

), providing electrostatic repulsion that stabilizes liposomes.[2] At acidic pH (ngcontent-ng-
c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

), it protonates (

), reducing headgroup hydration and inducing a shape change from cylindrical to conical,
which favors membrane fusion.[2]

Functional Mechanics: The pH-Switch[1][2][3]
The defining characteristic of CHS in drug delivery is its ability to induce endosomal escape.

Mechanism of Action[5]
Neutral pH (7.4): CHS is anionic.[1] It mimics cholesterol, stabilizing the bilayer and reducing

permeability.[1]

Acidic pH (< 5.5): CHS becomes protonated.[1] The molecule loses its charge and effective

headgroup area.

Polymorphism: The lipid packing parameter (ngcontent-ng-c3932382896="" _nghost-ng-

c102404335="" class="inline ng-star-inserted">

) increases (

), forcing the membrane to transition from a stable lamellar phase (

) to a fusogenic inverted hexagonal phase (

).[2] This disrupts the endosomal membrane, releasing the payload.[1]
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Physiological pH (7.4)
CHS = Anionic (COO-)

Acidification (pH < 5.8)
Protonation (COOH)

 Endosomal Uptake Geometry Shift
Cylindrical -> Conical

 Loss of Repulsion Membrane Fusion / Lysis
(Endosomal Escape)

 H-II Phase Induction

Click to download full resolution via product page

Figure 1: The pH-triggered transition of CHS from a bilayer-stabilizing agent to a membrane-

disrupting agent.[2][1]

Applications in Drug Development &
Biochemistry[1][6][7]
Membrane Protein Solubilization (GPCRs)
G-Protein Coupled Receptors (GPCRs) often require cholesterol to maintain their native

conformation.[2][1][4] Native cholesterol is too insoluble for effective use in mixed micelles.

Role of CHS: CHS is used as a "dopant" in detergent micelles (e.g., DDM or LMNG).[2][1] It

intercalates into the hydrophobic crevices of the protein, stabilizing the transmembrane

helices.

Ratio: Typically used at a 1:10 to 1:5 molar ratio (CHS:Detergent).

pH-Sensitive Liposomes
Used for cytoplasmic delivery of gene therapies (siRNA, mRNA) or small molecules

(Doxorubicin).[2][1]

Formulation: Often combined with DOPE (Dioleoylphosphatidylethanolamine).[1][5] DOPE

naturally tends toward the hexagonal phase but is stabilized into a bilayer by the anionic

charge of CHS at neutral pH. When CHS protonates, DOPE's fusogenic nature takes over.[2]

[1]

Experimental Protocols
Protocol A: Direct Aqueous Stock Preparation (CHS-
TRIS Specific)
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This protocol leverages the TRIS salt's unique solubility, avoiding the use of chloroform or

methanol which can denature sensitive proteins.[2][1]

Reagents:

CHS TRIS Salt (Solid)[2][1][6]

Buffer (e.g., 20 mM HEPES, 150 mM NaCl, pH 8.0).[2][1] Note: Avoid buffers with high

concentrations of divalent cations (ngcontent-ng-c3932382896="" _nghost-ng-

c102404335="" class="inline ng-star-inserted">

,

) initially, as they may bridge and precipitate the anionic CHS.[2]

Procedure:

Calculation: Calculate the mass required for a 10 mM stock solution.

Example: For 10 mL, weigh 60.8 mg of CHS TRIS.[1]

Dispersion: Add the powder to the buffer. The solution will initially appear cloudy/milky.

Clarification (Sonication):

Use a bath sonicator at room temperature.

Sonicate for 10–20 minutes.

Endpoint: The solution should transition from milky to translucent/clear (formation of small

unilamellar vesicles or micelles).

Filtration: Filter through a 0.22 µm PES membrane to sterilize and remove large aggregates.

Storage: Store at +4°C for up to 1 week. Do not freeze aqueous dispersions as ice crystals

disrupt the vesicle structure.

Protocol B: Membrane Protein Mixed Micelle Preparation
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Standard workflow for stabilizing GPCRs.

1. Prepare Detergent Stock
(e.g., 10% DDM in Water)

2. Add CHS-TRIS Solid
(Ratio: 1:5 CHS:Detergent)

3. Sonicate/Vortex
Until Clear (Mixed Micelles)

 Co-micellization

4. Add to Membrane Fraction
(Solubilization)

5. Centrifuge
(Remove Insoluble Debris)

Click to download full resolution via product page

Figure 2: Workflow for creating CHS-doped detergent micelles for protein extraction.

Stability & Storage
Hydrolysis Risk
The ester bond linking the succinate to the cholesterol is susceptible to hydrolysis, especially in

aqueous solutions at high pH (> 8.5) or elevated temperatures.[1]

Degradation Products: Cholesterol + Succinic Acid + TRIS.

Impact: Loss of solubility (cholesterol precipitates) and loss of anionic charge.
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Storage Recommendations
Solid State: -20°C, desiccated. Stable for >2 years.

Aqueous Stock: +4°C, use within 1-2 weeks. Check pH before use (drift indicates

hydrolysis).[2][1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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